Cas no 339101-37-0 (2-(4-Fluorobenzoyl)-2H,4H,5H-benzo[g]indazole)

• Product Name: 2-(4-Fluorobenzoyl)-2H,4H,5H-benzo[g]indazole
• CAS No: 339101-37-0
• MF: C₁₈H₁₃FN₂O
• MW: 292.307027578354
• CID: 5743125
• PubChem ID: 1486834
• Update Time: 2023-11-10

2-(4-Fluorobenzoyl)-2H,4H,5H-benzo[g]indazole Chemical and Physical Properties

Names and Identifiers

• 4,5-dihydrobenzo[g]indazol-2-yl-(4-fluorophenyl)methanone
• 4,5-dihydro-2H-benzo[g]indazol-2-yl(4-fluorophenyl)methanone
• 2-(4-fluorobenzoyl)-2H,4H,5H-benzo[g]indazole
• (4,5-dihydro-2H-benzo[g]indazol-2-yl)(4-fluorophenyl)methanone
• 8L-921
• AKOS005103514
• 339101-37-0
• 2-(4-Fluorobenzoyl)-2H,4H,5H-benzo[g]indazole

• Inchi： 1S/C18H13FN2O/c19-15-9-7-13(8-10-15)18(22)21-11-14-6-5-12-3-1-2-4-16(12)17(14)20-21/h1-4,7-11H,5-6H2
• InChI Key： NWQZMKPZHKUPEC-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(N1C=C2C(C3C=CC=CC=3CC2)=N1)=O

Computed Properties

• Exact Mass: 292.10119120g/mol
• Monoisotopic Mass: 292.10119120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 34.9Ų